Cas no 129385-64-4 (6H-Furo[3',2':5,6]benzofuro[3,2-c][1]benzopyran-6-one,8,9-dihydro-3-hydroxy-9-(1-hydroxy-1-methylethyl)- (9CI))

• Product Name: 6H-Furo[3',2':5,6]benzofuro[3,2-c][1]benzopyran-6-one,8,9-dihydro-3-hydroxy-9-(1-hydroxy-1-methylethyl)- (9CI)
• CAS No: 129385-64-4
• MF: C₂₀H₁₆O₆
• MW: 352.337446212769
• CID: 203375
• Update Time: 2024-03-01

6H-Furo[3',2':5,6]benzofuro[3,2-c][1]benzopyran-6-one,8,9-dihydro-3-hydroxy-9-(1-hydroxy-1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6H-Furo[3',2':5,6]benzofuro[3,2-c][1]benzopyran-6-one,8,9-dihydro-3-hydroxy-9-(1-hydroxy-1-methylethyl)- (9CI)
• BavacoumestanB
• 6H-Furo[3',2':5,6]benzofuro[3,2-c][1]benzopyran-6-one, 8,9-dihydro-3-hydroxy-9-(1-hydroxy-1-methylethyl)-, (9S)-
• Bavacoumestan B

• Inchi： 1S/C20H16O6/c1-20(2,23)16-6-9-5-12-15(8-13(9)24-16)25-18-11-4-3-10(21)7-14(11)26-19(22)17(12)18/h3-5,7-8,16,21,23H,6H2,1-2H3/t16-/m0/s1
• InChI Key： PUGPPUXRVZRDGR-INIZCTEOSA-N
• SMILES： C1(=O)OC2=CC(O)=CC=C2C2OC3=CC4O[C@H](C(O)(C)C)CC=4C=C3C1=2

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• XLogP3: 1.655

Experimental Properties

• Density: 1.490±0.06 g/cm3(Predicted)
• Melting Point: 281-284 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 599.2±50.0 °C(Predicted)
• PSA: 52.54
• pka: 8.28±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans